Cas no 1805187-06-7 (4-Cyano-2-(difluoromethyl)-5-iodo-3-methylpyridine)

• Product Name: 4-Cyano-2-(difluoromethyl)-5-iodo-3-methylpyridine
• CAS No: 1805187-06-7
• MF: C₈H₅F₂IN₂
• MW: 294.039980649948
• CID: 4875795
• Update Time: 2025-11-06

4-Cyano-2-(difluoromethyl)-5-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-5-iodo-3-methylpyridine

• Inchi： 1S/C8H5F2IN2/c1-4-5(2-12)6(11)3-13-7(4)8(9)10/h3,8H,1H3
• InChI Key： VLZMMYOVTXFNAT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-Cyano-2-(difluoromethyl)-5-iodo-3-methylpyridine

Recent Advances in the Study of 4-Cyano-2-(difluoromethyl)-5-iodo-3-methylpyridine (CAS: 1805187-06-7)

4-Cyano-2-(difluoromethyl)-5-iodo-3-methylpyridine (CAS: 1805187-06-7) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and therapeutic potential.

The compound's unique structural features, including the cyano, difluoromethyl, and iodo substituents, make it a valuable building block for the construction of complex heterocyclic systems. Recent synthetic methodologies have demonstrated its utility in palladium-catalyzed cross-coupling reactions, enabling the efficient introduction of diverse functional groups. These advancements have opened new avenues for the design of structurally diverse compounds with potential pharmacological activities.

In the context of drug discovery, 4-Cyano-2-(difluoromethyl)-5-iodo-3-methylpyridine has been investigated as a key intermediate in the synthesis of kinase inhibitors. Kinases play a critical role in various cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Recent studies have reported the successful incorporation of this compound into the scaffold of potent and selective kinase inhibitors, demonstrating promising in vitro and in vivo activities.

Furthermore, the difluoromethyl group in this compound has been of particular interest due to its ability to modulate the physicochemical properties of drug candidates, such as lipophilicity and metabolic stability. Recent research has explored the impact of this moiety on the pharmacokinetic profiles of derived compounds, providing valuable insights for medicinal chemistry optimization.

In addition to its applications in small-molecule drug discovery, 4-Cyano-2-(difluoromethyl)-5-iodo-3-methylpyridine has also been investigated as a potential probe for chemical biology studies. Its reactive iodo substituent allows for facile modification, enabling the development of fluorescent or affinity-based probes for target identification and validation. Recent work in this area has demonstrated its utility in elucidating the mechanisms of action of novel therapeutic agents.

Looking ahead, ongoing research is expected to further explore the therapeutic potential of derivatives based on this compound, particularly in the context of personalized medicine and combination therapies. The integration of computational modeling and high-throughput screening approaches is anticipated to accelerate the discovery of novel bioactive molecules incorporating this versatile building block.

In conclusion, 4-Cyano-2-(difluoromethyl)-5-iodo-3-methylpyridine (CAS: 1805187-06-7) represents a promising chemical entity with diverse applications in pharmaceutical research and development. The latest studies underscore its potential as a valuable tool for medicinal chemists and chemical biologists, paving the way for the discovery of innovative therapeutic agents targeting a wide range of diseases.